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Compound of Interest

Compound Name: NC-174

Cat. No.: B1677926

Application Notes and Protocols for NC-174

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols are intended for informational purposes for
research use only and are not for human or veterinary use.[1] A specific Safety Data Sheet
(SDS) for NC-174 (CAS 138460-25-0), also known as 1-benzhydryl-3-(4-
cyanophenyl)guanidine acetate or CP-Dpm-GA, was not found. The following guidelines are
based on the general properties of guanidine derivatives and related compounds. Users must
conduct their own risk assessment and consult with their institution's safety office before
handling this compound.

Introduction

NC-174 is a trisubstituted guanidine and a high-potency synthetic sweetener.[1] It is supplied
as a research chemical for laboratory use. Due to the limited availability of specific safety and
toxicity data for NC-174, a cautious approach to handling and disposal is imperative. The
information provided herein is based on the known hazards of the guanidine chemical class.

Physical and Chemical Properties

A summary of the available physical and chemical data for NC-174 is presented in Table 1.
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Property Value Reference

CAS Number 138460-25-0 MedKoo Biosciences

CP-Dpm-GA, 1-benzhydryl-3-

Synonyms (4-cyanophenyl)guanidine MedKoo Biosciences
acetate

Molecular Formula C23H22N402 MedKoo Biosciences

Molecular Weight 386.46 g/mol MedKoo Biosciences

Appearance Off-white powder/solid [2]

Solubility Soluble in DMSO and ethanol Vendor Information

Dry, dark, and at O - 4°C for

short term (days to weeks) or o
Storage MedKoo Biosciences

-20°C for long term (months to

years).[1]

Hazard Identification and Toxicology Summary

While specific toxicity data for NC-174 is unavailable, the guanidine class of compounds
presents known health hazards. Guanidine and its salts are considered toxic if ingested and
are irritating to the skin, eyes, and respiratory tract.[3]

General Hazards of Guanidine Derivatives:
o Acute Oral Toxicity: Guanidine compounds are categorized as toxic upon ingestion.[3]

o Skin and Eye Irritation: Direct contact can cause significant irritation to the skin and eyes.[3]
Guanidine hydrochloride is known to cause skin and serious eye irritation.[2][4][5][6]

o Respiratory Irritation: Inhalation of dusts may irritate the respiratory system.[3][6]

o Hygroscopic Properties: Some guanidine salts are hygroscopic and can have a desiccating
effect on tissues upon contact.[3][5]

Safe Handling Procedures
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Engineering Controls

o Work with NC-174 should be conducted in a well-ventilated laboratory, preferably within a
certified chemical fume hood, especially when handling the solid powder or preparing
solutions.

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling NC-174.

PPE Specification Rationale

Nitrile or other chemically To prevent skin contact and
Gloves ] o

resistant gloves. irritation.[3]

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical safety )
particles and splashes.[2][6]
goggles.
To protect personal clothing
Lab Coat Standard laboratory coat.

from contamination.

A NIOSH-approved respirator
) ) may be necessary if working To prevent inhalation of
Respiratory Protection ] ] ]
outside a fume hood or if dust potentially harmful dust.[3]

generation is significant.

General Hygiene Practices

» Avoid inhalation of dust and direct contact with skin and eyes.
¢ Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.
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* Remove contaminated clothing promptly and wash it before reuse.

First Aid Measures

In case of exposure to NC-174, follow these first aid procedures:

Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation » ) ) ) )
difficult, seek immediate medical attention.[4][5]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If irritation persists, seek medical

attention.[4]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ] ] ]

and lower eyelids occasionally. Seek immediate

medical attention.[2][4][5]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Accidental Release and Spill Cleanup
e Small Spills:

o Wear appropriate PPE.

o Carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material into a sealed, labeled container for disposal.

o Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

o Large Spills:
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o Evacuate the area.

o Prevent the spread of dust.

o Contact your institution's environmental health and safety department for guidance on

cleanup.

Disposal Procedures

Dispose of NC-174 and any contaminated materials in accordance with all applicable federal,

state, and local regulations.

o Waste Characterization: Due to the cyano group in its structure, there is a potential for the

formation of hydrogen cyanide if exposed to strong acids. Therefore, NC-174 waste should

be considered hazardous.

o Containerization: Collect waste in a clearly labeled, sealed container.

» Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not dispose of it down the drain or in the regular trash.

Experimental Protocols and Workflows
Preparation of Stock Solutions

The following workflow outlines the preparation of stock solutions of NC-174.

Preparation

1 Weigh NC-174 2 Dissolve in
in a fume hood ™| appropriate solvent

(e.g., DMSO)

| Vortex to ensure 4 | Aliquot into 5. | Store at -20°C
™| complete dissolution ™| smaller volumes ~|  or-80°C

Click to download full resolution via product page

Caption: Workflow for preparing NC-174 stock solutions.
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Signaling Pathway (Hypothetical)

As NC-174 is a synthetic sweetener, it is hypothesized to interact with sweet taste receptors,
which are G-protein coupled receptors (GPCRSs). The general signaling pathway for sweet taste

reception is illustrated below.
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Hypothetical Signaling Pathway for NC-174
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Caption: Hypothetical sweet taste signaling pathway for NC-174.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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